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For Researchers, Scientists, and Drug Development Professionals

Abstract
1-Propylcyclohexanol is a tertiary alcohol with potential applications in organic synthesis and

as an intermediate in the preparation of more complex molecules. This technical guide provides

a comprehensive overview of its chemical and physical properties, a detailed experimental

protocol for its synthesis via the Grignard reaction, and methods for its analytical

characterization. While direct biological activity data for 1-Propylcyclohexanol is not

extensively documented in publicly available literature, its structural motif is relevant in

medicinal chemistry, positioning it as a potentially useful building block for drug discovery and

development programs.

Chemical and Physical Properties
1-Propylcyclohexanol, with the IUPAC name 1-propylcyclohexan-1-ol, is a cyclic tertiary

alcohol.[1] Its fundamental properties are summarized in the tables below, providing a ready

reference for laboratory and research applications.

Table 1: General and Chemical Properties
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Property Value Source(s)

IUPAC Name 1-propylcyclohexan-1-ol [1]

Molecular Formula C₉H₁₈O [1]

Molecular Weight 142.24 g/mol [1]

CAS Number 5445-24-9 [1]

Canonical SMILES CCCC1(CCCCC1)O [1]

InChI

InChI=1S/C9H18O/c1-2-6-

9(10)7-4-3-5-8-9/h10H,2-

8H2,1H3

[1]

XLogP3 2.4 [1]

Topological Polar Surface Area 20.2 Å² [1]

Rotatable Bond Count 2

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
1 [1]

Table 2: Physical Properties
Property Value Source(s)

Appearance Colorless liquid (presumed)

Boiling Point ~209.85 °C (estimate)

Melting Point ~36.9 °C (estimate)

Density ~0.934 g/cm³

Flash Point ~76.5 °C

Vapor Pressure ~0.116 mmHg at 25 °C

Refractive Index ~1.468

Solubility Slightly soluble in water
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Synthesis of 1-Propylcyclohexanol via Grignard
Reaction
The most common and efficient method for the synthesis of 1-Propylcyclohexanol is the

Grignard reaction, which involves the nucleophilic addition of a propyl Grignard reagent to

cyclohexanone. This reaction is a cornerstone of carbon-carbon bond formation in organic

chemistry.

Reaction Scheme

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1594168?utm_src=pdf-body
https://www.benchchem.com/product/b1594168?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Product
Cyclohexanone

Magnesium Alkoxide
Intermediate

+ PropylMgBr
(in dry ether)

Propylmagnesium Bromide 1-Propylcyclohexanol

Aqueous Workup
(e.g., H₃O⁺)
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Sample Preparation

GC-MS Analysis

Data Analysis

1-Propylcyclohexanol Sample

Dilute with a volatile
organic solvent (e.g., Dichloromethane)

Transfer to GC vial

Inject into GC

Separation on a
non-polar capillary column

(e.g., HP-5MS)

Electron Ionization (EI)

Mass Analyzer
(Quadrupole)

Obtain Total Ion Chromatogram (TIC)

Extract Mass Spectrum of the Peak

Compare with NIST/Wiley Libraries
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1-Propylcyclohexanol

Application in Drug Discovery

1-Propylcyclohexanol

Synthetic Intermediate

as a

Introduction of Cyclohexyl Scaffold Modulation of Lipophilicity

Lead Generation & Optimization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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